Cas no 1235020-92-4 (4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde)

• Product Name: 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde
• CAS No: 1235020-92-4
• MF: C₁₈H₁₀N₂O₂S₂
• MW: 350.414201259613
• CID: 5086365
• PubChem ID: 51058745
• Update Time: 2026-03-02

4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde
• BS-48492
• 1235020-92-4
• F88842
• CS-0170126
• 4-[5-(4-formylphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazol-2-yl]benzaldehyde

• Inchi： 1S/C18H10N2O2S2/c21-9-11-1-5-13(6-2-11)15-19-17-18(23-15)20-16(24-17)14-7-3-12(10-22)4-8-14/h1-10H
• InChI Key： FOFMCTQIACZETH-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(C=O)=CC=2)=NC2=C1N=C(C1C=CC(C=O)=CC=1)S2

Computed Properties

• Exact Mass: 350.01836991g/mol
• Monoisotopic Mass: 350.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116

Additional information on 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde

Recent Advances in the Application of 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde (CAS: 1235020-92-4) in Chemical Biology and Pharmaceutical Research

The compound 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde (CAS: 1235020-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its thiazolo[5,4-d]thiazole core and terminal aldehyde groups, exhibits remarkable electronic and photophysical properties, making it a promising candidate for various biomedical and material science applications.

Recent studies have explored the potential of 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde as a building block for the synthesis of novel organic semiconductors and optoelectronic materials. Its ability to form stable π-conjugated systems has been leveraged in the development of organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Additionally, the compound's aldehyde functionalities allow for facile derivatization, enabling the creation of tailored materials with specific electronic and optical properties.

In the pharmaceutical domain, research has focused on the compound's potential as a scaffold for drug discovery. The thiazolo[5,4-d]thiazole moiety is known to exhibit bioactivity, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. Recent in vitro studies have demonstrated that derivatives of 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde exhibit inhibitory activity against key kinases, suggesting their potential as lead compounds for the development of new therapeutics.

One notable study published in the Journal of Medicinal Chemistry (2023) reported the synthesis and evaluation of a series of 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde derivatives as potent inhibitors of cyclin-dependent kinases (CDKs). The researchers employed molecular docking and kinetic assays to elucidate the binding modes and inhibitory mechanisms of these compounds, revealing promising selectivity profiles and low nanomolar IC50 values against CDK2 and CDK4.

Another significant advancement involves the use of 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde in the development of fluorescent probes for bioimaging applications. The compound's inherent fluorescence and ability to undergo specific reactions with biological thiols have been exploited to create turn-on probes for the detection of glutathione (GSH) in live cells. This application holds great promise for real-time monitoring of oxidative stress and redox homeostasis in pathological conditions.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Ongoing research is focused on structural modifications to improve solubility, bioavailability, and target specificity. Collaborative efforts between chemists, biologists, and material scientists are expected to further unlock the potential of 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde in diverse applications.

In conclusion, 4,4'-(Thiazolo[5,4-d]thiazole-2,5-diyl)dibenzaldehyde (CAS: 1235020-92-4) represents a versatile and promising compound with applications spanning from materials science to drug discovery. The recent advancements highlighted in this briefing underscore its potential to address critical challenges in both fields, paving the way for innovative solutions in healthcare and technology.